Cas no 42217-03-8 (1-Chlorodocosane)

1-Chlorodocosane structure
1-Chlorodocosane structure
Product Name:1-Chlorodocosane
CAS No:42217-03-8
MF:C22H45Cl
MW:345.045706510544
MDL:MFCD00039383
CID:333351
PubChem ID:87565846
Update Time:2025-04-19

1-Chlorodocosane Chemical and Physical Properties

Names and Identifiers

    • Docosane, 1-chloro-
    • 1-Chlorodocosane
    • 1-chloro-docosane
    • Behenyl chloride
    • chlorodocosane
    • Docosane,1-chloro
    • docosayl chloride
    • Docosyl Chloride
    • n-docosyl chloride
    • OACXFSZVCDOBKF-UHFFFAOYSA-N
    • SBB061097
    • ST51047164
    • DTXSID20195043
    • AKOS024390929
    • CS-0205208
    • MFCD00039383
    • R9C54WF7BE
    • NS00031125
    • EINECS 255-710-5
    • SCHEMBL4063990
    • D89293
    • 42217-03-8
    • A902851
    • FT-0639772
    • DTXCID30117534
    • DB-050874
    • MDL: MFCD00039383
    • Inchi: 1S/C22H45Cl/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23/h2-22H2,1H3
    • InChI Key: OACXFSZVCDOBKF-UHFFFAOYSA-N
    • SMILES: ClCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 344.32100
  • Monoisotopic Mass: 344.3209791g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 20
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 12.3
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.8886 (rough estimate)
  • Melting Point: 38.0 to 43.0 deg-C
  • Boiling Point: 436.35°C (rough estimate)
  • Refractive Index: 1.4625 (estimate)
  • PSA: 0.00000
  • LogP: 9.04710
  • Solubility: Not determined

1-Chlorodocosane Customs Data

  • HS CODE:2903199000
  • Customs Data:

    China Customs Code:

    2903199000

    Overview:

    2903199000 Saturated chlorinated derivatives of other acyclic hydrocarbons.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903199000 other saturated chlorinated derivatives of acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

1-Chlorodocosane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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abcr
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1-Chlorodocosane, 96%; .
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€82.30 2023-06-24
abcr
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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¥635.00 2023-06-14
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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1-Chlorodocosane Production Method

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